Cas no 999-33-7 ( )
structure
Product Name:
CAS No:999-33-7
Molecular Formula:C8H18ClN
Molecular Weight:163.68822145462
CID:1003087
PubChem ID:13834
Properties
Names and Identifiers
-
- N-BUTYL-N-CHLORO-1-BUTANAMINE
- N-butyl-N-chlorobutan-1-amine
- Dibutylchloramine
- N-Chloro-N,N-dibutylamine
- N-Chlorodibutylamine
- 999-33-7
- NSC-223056
- FT-0653300
- A846105
- NSC223056
- SCHEMBL1785109
- NSC 223056
- N-Chlor-dibutylamin
- N-butyl-N-chloro-butan-1-amine
- DTXSID20244287
-
- InChIKey： QZYWEVKTBJKUPB-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18ClN/c1-3-5-7-10(9)8-6-4-2/h3-8H2,1-2H3
- SMILES： CCCCN(CCCC)Cl
Computed Properties
- Exact Mass: 163.1127773g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 6
- Monoisotopic Mass: 163.1127773g/mol
- Heavy Atom Count: 10
- Complexity: 58.3
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Boiling Point: 191 ºC
- Flash Point: 69 ºC
- Density: 0.913
Related Literature
-
1. Mechanism and thermodynamics of chlorine transfer among organohalogenating agents. Part IV. Chlorine potentials and rates of exchangeT. Higuchi,A. Hussain,Ian H. Pitman J. Chem. Soc. B 1969 626
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